N-(3,4-dimethylphenyl)-2-(hydroxymethyl)-1-piperidinecarbothioamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(hydroxymethyl)piperidine-1-carbothioamide
• InChI: InChI=1S/C15H22N2OS/c1-11-6-7-13(9-12(11)2)16-15(19)17-8-4-3-5-14(17)10-18/h6-7,9,14,18H,3-5,8,10H2,1-2H3,(H,16,19)
• InChI Key: CVFNOHMLDRZWSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=S)N2CCCCC2CO)C
• Molecular Formula: C15H22N2OS
• Molecular Weight: 278.4 g/mol
• Solubility: >41.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3,4-dimethylphenyl)-2-(hydroxymethyl)-1-piperidinecarbothioamide is a chemical compound that belongs to the class of carbothioamides. It is commonly referred to as DMPT and has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of DMPT is not fully understood. However, it is believed to act by inhibiting the synthesis of bacterial proteins, which leads to the death of the bacteria. DMPT has also been shown to increase the activity of digestive enzymes in animals, which may contribute to its growth-promoting effects.
Biochemical and Physiological Effects:
DMPT has been shown to have a range of biochemical and physiological effects. In animals, it has been found to improve growth performance, feed utilization, and nutrient digestibility. DMPT has also been shown to have antioxidant properties and can reduce oxidative stress in animals. Additionally, DMPT has been found to have immunomodulatory effects and can enhance the immune response in animals.

Advantages and Limitations for Lab Experiments

DMPT has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. Additionally, it has low toxicity and is considered safe for use in animals. However, DMPT has some limitations for lab experiments. It is not stable in water and can degrade quickly, which may affect its efficacy. Additionally, its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on DMPT. One area of interest is its potential use as a feed additive in aquaculture. DMPT has been shown to improve growth performance in fish and may have applications in the aquaculture industry. Additionally, DMPT has been investigated for its potential use as a molluscicide, and further research in this area may lead to the development of new methods for controlling snail populations in aquatic environments. Finally, research on the mechanism of action of DMPT may lead to the development of new antibiotics or other antimicrobial agents.

Scientific Research Applications

DMPT has been extensively studied for its potential applications in various fields of scientific research. It has been found to have antimicrobial properties and can be used as a feed additive in animal husbandry to improve growth performance and feed utilization. DMPT has also been investigated for its potential use as a molluscicide to control snail populations in aquatic environments.